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Compound of Interest

Compound Name: 4-Butoxy-3-methoxybenzaldehyde

Cat. No.: B1271677

An In-depth Technical Guide to 4-Butoxy-3-methoxybenzaldehyde

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-Butoxy-3-methoxybenzaldehyde, with a central focus on its molecular weight
and related characteristics. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Core Chemical Properties

4-Butoxy-3-methoxybenzaldehyde is an aromatic aldehyde with the molecular formula
C12H1603.[1] Its chemical structure consists of a benzene ring substituted with a butoxy
group, a methoxy group, and a formyl group.

Quantitative Data Summary

The key quantitative properties of 4-Butoxy-3-methoxybenzaldehyde are summarized in the
table below for easy reference and comparison.
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Property Value Source
Molecular Weight 208.25 g/mol PubChem[1]
Molecular Formula C12H1603 PubChem[1]
4-butoxy-3-
IUPAC Name PubChem[1]
methoxybenzaldehyde
CAS Number 51301-87-2 PubChem[1][2]
XLogP3 2.5 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor
3 PubChem[1]
Count
Rotatable Bond Count 5 PubChem[1]
Exact Mass 208.109944368 Da PubChem[1]
Monoisotopic Mass 208.109944368 Da PubChem[1]

Synthesis Protocol: Williamson Ether Synthesis

The following is a generalized experimental protocol for the synthesis of 4-Butoxy-3-

methoxybenzaldehyde, based on the Williamson ether synthesis, a common method for

preparing ethers. This protocol is adapted from procedures for similar alkoxy-

methoxybenzaldehyde compounds.

Materials and Reagents

 Vanillin (4-hydroxy-3-methoxybenzaldehyde)

Diethyl ether

1-Bromobutane (or 1-iodobutane)

Acetone or Dimethylformamide (DMF) as solvent

Potassium carbonate (K2CO3) or Sodium hydroxide (NaOH)
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e Saturated sodium bicarbonate solution
¢ Anhydrous magnesium sulfate (MgSO4)

e Deionized water

Experimental Procedure

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve vanillin (1 equivalent) in the chosen solvent (e.g., acetone).

» Addition of Base: Add a base such as potassium carbonate (1.5-2 equivalents) to the
solution. The base will deprotonate the hydroxyl group of vanillin.

o Addition of Alkyl Halide: Add 1-bromobutane (1.1-1.2 equivalents) to the reaction mixture.

o Reflux: Heat the mixture to reflux and maintain it for several hours (typically 4-24 hours),
monitoring the reaction progress using thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and filter to
remove the inorganic salts.

o Extraction: Evaporate the solvent under reduced pressure. Dissolve the residue in diethyl
ether and wash with a saturated sodium bicarbonate solution and then with water.

e Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and
evaporate the solvent to obtain the crude product.

« Purification: Purify the crude 4-Butoxy-3-methoxybenzaldehyde by column
chromatography or recrystallization to yield the final product.

Characterization

The synthesized compound should be characterized by spectroscopic methods such as H
NMR, 3C NMR, and mass spectrometry to confirm its structure and purity.[1]

Visualized Workflow and Logical Relationships
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The following diagrams illustrate the logical workflow of the synthesis and a conceptual

relationship of 4-Butoxy-3-methoxybenzaldehyde to its parent compound.
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Caption: A workflow diagram for the synthesis of 4-Butoxy-3-methoxybenzaldehyde.
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Caption: The chemical relationship between Vanillin and its butoxy derivative.

Safety and Handling

4-Butoxy-3-methoxybenzaldehyde may cause skin and serious eye irritation.[1] It is
recommended to handle this chemical with appropriate personal protective equipment (PPE),
including gloves and safety glasses, in a well-ventilated area. For detailed safety information,
refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Butoxy-3-methoxybenzaldehyde molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271677#4-butoxy-3-methoxybenzaldehyde-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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